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Compound of Interest

Compound Name: 1,3-Dichloro-2-butene

Cat. No.: B238901 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1,3-Dichloro-2-butene

This technical guide provides a comprehensive overview of the core physicochemical

properties, synthesis, and analytical protocols for 1,3-dichloro-2-butene. The information is

intended for researchers, scientists, and professionals in drug development and other scientific

fields who may work with or encounter this compound.

Core Physicochemical Properties
1,3-Dichloro-2-butene is a halogenated alkene with the molecular formula C₄H₆Cl₂.[1] It exists

as a mixture of cis and trans isomers.[2] The compound is a colorless to light yellow liquid with

a characteristic odor.[3][4] It is primarily used as an intermediate in organic synthesis,

particularly in the production of 2,3-dichloro-1,3-butadiene, which is a comonomer for

polychloroprene synthetic rubber.[3]

Quantitative Physicochemical Data
The following table summarizes the key quantitative physicochemical properties of 1,3-
dichloro-2-butene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b238901?utm_src=pdf-interest
https://www.benchchem.com/product/b238901?utm_src=pdf-body
https://www.benchchem.com/product/b238901?utm_src=pdf-body
https://www.benchchem.com/product/b238901?utm_src=pdf-body
https://www.evitachem.com/product/evt-1231483
https://www.fishersci.com/store/msds?partNumber=AC406780050&productDescription=1+3-DICHLORO-2-BUTENE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloro-2-butene
https://www.inchem.org/documents/icsc/icsc/eics1761.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloro-2-butene
https://www.benchchem.com/product/b238901?utm_src=pdf-body
https://www.benchchem.com/product/b238901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b238901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₄H₆Cl₂ [1][3]

Molecular Weight 124.99 - 125.00 g/mol [1][3][5]

Density 1.161 g/cm³ [1][3]

Boiling Point 125°C to 131°C [1][3]

Melting Point -75°C [3][4]

Flash Point 27°C - 33°C [1][3]

Vapor Pressure 12.6 mmHg (1.33 kPa) at 25°C [3][4]

Vapor Density 4.31 (Air = 1) [3]

Water Solubility Insoluble; reacts with water [1][3][4]

Solubility in Organic Solvents

Miscible with acetone, ethanol,

and other common organic

solvents

[1][3]

Refractive Index 1.4692 - 1.473 at 20°C [1][3]

Octanol/Water Partition

Coefficient (LogP)
2.84 [3]

Explosive Limits in Air 2-13% by volume [3][4]

Synthesis and Chemical Reactions
Synthesis of 1,3-Dichloro-2-butene
There are several established methods for the synthesis of 1,3-dichloro-2-butene. The most

common industrial methods include:

Chlorination of Butenes: This involves the direct chlorination of 2-butene with chlorine gas

under controlled conditions to promote the formation of 1,3-dichloro-2-butene.[1]

Reaction of 2-Chloro-1,3-butadiene with HCl: This method utilizes a copper chloride catalyst

to facilitate the reaction between 2-chloro-1,3-butadiene and hydrochloric acid.[3][6]
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Dehydrochlorination: This approach involves the elimination of a hydrogen chloride molecule

from other chlorinated butene derivatives under basic conditions to yield 1,3-dichloro-2-
butene.[1]
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Synthesis Pathways of 1,3-Dichloro-2-butene

Chlorination of Butenes Reaction with HCl

2-Butene

Controlled Conditions

Direct Chlorination

Chlorine Gas (Cl2)

1,3-Dichloro-2-butene

2-Chloro-1,3-butadiene

Copper Chloride Catalyst

Catalyzed Reaction

HCl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b238901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-MS Analytical Workflow for 1,3-Dichloro-2-butene

Sample Preparation
(Dilution in Solvent)

GC Injection

Chromatographic Separation
(Capillary Column)

Ionization
(Electron Ionization)

Mass Analysis
(Quadrupole)

Detection

Data Analysis
(Identification & Quantification)
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Spill Response Logic for 1,3-Dichloro-2-butene

Spill Detected

Evacuate Area &
Ensure Ventilation

Remove Ignition Sources

Wear Full PPE
(incl. SCBA)

Contain Spill
(Inert Absorbent)

Collect Waste in
Sealable Containers

Dispose According to
Local Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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